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Compound of Interest

Compound Name:
Acetophenone 2,4-

dinitrophenylhydrazone

Cat. No.: B155831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetophenone 2,4-dinitrophenylhydrazone is a common derivative used for the identification

and characterization of acetophenone. The synthesis of this hydrazone often results in a crude

product containing impurities. Recrystallization is a fundamental purification technique

employed to obtain highly pure crystalline solids. This document provides a detailed protocol

for the recrystallization of acetophenone 2,4-dinitrophenylhydrazone using ethanol as the

solvent. Ethanol is a frequently used solvent for the recrystallization of this compound due to

the solute's favorable solubility profile at different temperatures.[1]

Data Presentation
The physical and chemical properties of acetophenone 2,4-dinitrophenylhydrazone are

summarized in the table below. Accurate determination of the melting point of the recrystallized

product is a key indicator of its purity. A sharp melting point range consistent with the literature

value suggests a high degree of purity.[1]
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Property Value Reference

Molecular Formula C₁₄H₁₂N₄O₄

Molecular Weight 300.27 g/mol [1]

Appearance
Yellow to orange-red

crystalline solid

Melting Point 237 - 239 °C [2]

CAS Number 1677-87-8

Experimental Protocol
This protocol outlines the procedure for the recrystallization of crude acetophenone 2,4-
dinitrophenylhydrazone using 95% ethanol. The principle of this technique relies on the

higher solubility of the compound in hot ethanol and its lower solubility upon cooling, which

facilitates the formation of pure crystals while impurities remain dissolved in the solvent.

Materials and Equipment:

Crude acetophenone 2,4-dinitrophenylhydrazone

95% Ethanol

Erlenmeyer flasks (two sizes)

Hot plate with magnetic stirring capability

Magnetic stir bar

Buchner funnel and filter flask

Filter paper

Glass rod

Spatula
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Ice bath

Drying oven or vacuum desiccator

Procedure:

Dissolution:

Place the crude acetophenone 2,4-dinitrophenylhydrazone (e.g., 1.0 g) into an

Erlenmeyer flask.

Add a magnetic stir bar to the flask.

In a separate beaker, heat a volume of 95% ethanol (e.g., 50 mL) on a hot plate.

Add the hot ethanol portion-wise to the Erlenmeyer flask containing the crude solid while

stirring and gently heating on the hot plate.

Continue adding the hot ethanol until the solid completely dissolves. It is crucial to use the

minimum amount of hot solvent necessary to achieve complete dissolution to maximize

the yield of the recrystallized product.

Hot Filtration (Optional):

If any insoluble impurities are observed in the hot solution, perform a hot filtration.

Preheat a second Erlenmeyer flask and a funnel (preferably a stemless funnel) on the hot

plate.

Place a fluted filter paper in the funnel.

Pour the hot solution through the fluted filter paper into the preheated flask. This step

should be performed quickly to prevent premature crystallization in the funnel.

Crystallization:

Remove the flask containing the clear, hot solution from the hot plate and allow it to cool

slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.
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Once the flask has reached room temperature, place it in an ice bath for at least 15-20

minutes to maximize the precipitation of the purified crystals.

Isolation of Crystals:

Set up a Buchner funnel with a piece of filter paper that fits snugly over the holes.

Wet the filter paper with a small amount of cold 95% ethanol.

Turn on the vacuum source connected to the filter flask.

Swirl the flask containing the crystals to create a slurry and pour it into the Buchner funnel.

Use a small amount of the cold filtrate to rinse the Erlenmeyer flask and transfer any

remaining crystals to the funnel.

Wash the crystals in the funnel with a small volume of ice-cold 95% ethanol to remove any

soluble impurities adhering to the crystal surface.[1]

Drying:

Allow the crystals to air-dry on the filter paper in the Buchner funnel for a few minutes by

drawing air through them.

Transfer the purified crystals from the filter paper to a pre-weighed watch glass.

Dry the crystals in a drying oven at a temperature well below the melting point (e.g., 60-80

°C) or in a vacuum desiccator until a constant weight is achieved.

Characterization:

Determine the melting point of the dried, recrystallized product. A sharp melting point

range close to the literature value indicates high purity.

Calculate the percent yield of the recrystallized product.

Workflow Diagram
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The following diagram illustrates the key steps in the recrystallization process of

acetophenone 2,4-dinitrophenylhydrazone.

Dissolution Purification Isolation & Drying Analysis

Crude Product Add Minimum Hot 95% Ethanol Hot, Saturated Solution Hot Filtration (if needed) Slow Cooling to Room Temp Cool in Ice Bath Vacuum Filtration Wash with Cold Ethanol Dry Crystals Pure Product

Click to download full resolution via product page

Caption: Workflow of the recrystallization of acetophenone 2,4-dinitrophenylhydrazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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